(2E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-2-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(4-methoxyphenyl)-N-pyridin-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13N3O2/c1-21-14-7-5-12(6-8-14)10-13(11-17)16(20)19-15-4-2-3-9-18-15/h2-10H,1H3,(H,18,19,20)/b13-10+
• InChI Key: XPCHBNKLEGFLOT-JLHYYAGUSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=N2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=N2
• Molecular Formula: C16H13N3O2
• DSSTOX Substance ID: DTXSID801330149
• Molecular Weight: 279.29 g/mol
• Solubility: 3.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 367278-79-3

Description

(2E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-2-yl)prop-2-enamide, hereafter referred to as “2E-CNMPP”, is a synthetic organic compound of the cyano-substituted prop-2-enamide class. It is an aromatic, colorless solid compound with a molecular weight of 261.3 g/mol. 2E-CNMPP has been studied extensively due to its potential applications in the field of medicine, as it has been found to possess a variety of biological activities.

Scientific Research Applications

Radioligand Applications in PET Imaging

Radioligands similar to the compound have been developed and studied for their potential in PET imaging, particularly targeting specific receptors in the brain. For example, studies involving [11C]WAY-100635 and its derivatives demonstrate their capability to delineate 5-HT1A receptors in the human brain, highlighting their utility in investigating psychiatric and neurological disorders (Pike et al., 1995; Pike et al., 1996).

Diagnostic and Therapeutic Research

Compounds with methoxyphenyl groups are explored for their diagnostic and therapeutic potential in various diseases. An example includes the utilization of radiolabeled benzamide for melanoma imaging, demonstrating the potential of such compounds in oncology (Maffioli et al., 1994).

Metabolic and Disposition Studies

Understanding the metabolism and disposition of therapeutic agents is crucial for drug development. Research on compounds such as BMS-690514 reveals insights into the metabolic pathways and the role of metabolites, providing a foundation for the safety and efficacy evaluation of new drugs (Christopher et al., 2010).

Environmental and Public Health Studies

Studies on environmental exposure to related compounds, such as organophosphorus and pyrethroid pesticides, emphasize the importance of assessing chemical exposure risks and developing public health policies (Babina et al., 2012).